Cas no 1359868-31-7 ((E)-Ethyl 3-(4-morpholinophenyl)acrylate)

• Product Name: (E)-Ethyl 3-(4-morpholinophenyl)acrylate
• CAS No: 1359868-31-7
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD29917047
• CID: 4590466
• PubChem ID: 118798493
• Update Time: 2025-11-01

(E)-Ethyl 3-(4-morpholinophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 3-(4-morpholinophenyl)acrylate
• ethyl (E)-3-(4-morpholin-4-ylphenyl)prop-2-enoate
• W12359
• ethyl (2E)-3-[4-(morpholin-4-yl)phenyl]prop-2-enoate
• AS-64675
• AKOS027256038
• 1359868-31-7
• MFCD29917047
• (E)-Ethyl3-(4-morpholinophenyl)acrylate
• SCHEMBL19304327
• CS-0035882

• MDL： MFCD29917047
• Inchi： 1S/C15H19NO3/c1-2-19-15(17)8-5-13-3-6-14(7-4-13)16-9-11-18-12-10-16/h3-8H,2,9-12H2,1H3/b8-5+
• InChI Key： YSUZMYKKXLWLOA-VMPITWQZSA-N
• SMILES： O1CCN(C2C=CC(/C=C/C(=O)OCC)=CC=2)CC1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8

Additional information on (E)-Ethyl 3-(4-morpholinophenyl)acrylate

Introduction to (E)-Ethyl 3-(4-morpholinophenyl)acrylate (CAS No. 1359868-31-7)

(E)-Ethyl 3-(4-morpholinophenyl)acrylate, with the chemical formula C₁₁H₁₄NO₂, is a significant compound in the field of pharmaceutical chemistry and synthetic biology. This molecule, identified by its CAS number 1359868-31-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of an acrylate group and a morpholine moiety makes it a versatile intermediate for the synthesis of various bioactive molecules.

The compound's structure consists of an ethyl ester group attached to a chiral acrylate moiety, which is further substituted with a morpholine ring at the 4-position. This configuration imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The morpholine ring, known for its stability and bioavailability-enhancing capabilities, contributes to the compound's suitability for pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. (E)-Ethyl 3-(4-morpholinophenyl)acrylate has been explored as a potential scaffold for the discovery of new therapeutic agents. Its acrylate group allows for facile functionalization, enabling the attachment of various pharmacophores that can interact with biological targets.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule drugs that target central nervous system (CNS) disorders. Research has indicated that compounds containing the morpholine moiety often exhibit improved blood-brain barrier penetration, which is crucial for effective CNS drug delivery. The acrylate group provides a reactive site for further chemical modifications, allowing chemists to design molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the compound's utility in the development of novel antipsychotic and antidepressant agents. The morpholine ring's ability to stabilize positively charged species makes it an ideal candidate for interacting with neurotransmitter receptors. Additionally, the acrylate functionality allows for the introduction of polar groups that can enhance solubility and bioavailability.

The synthesis of (E)-Ethyl 3-(4-morpholinophenyl)acrylate involves multi-step organic reactions, typically starting from readily available precursors such as 4-morpholinophenol and ethyl acrylate. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its pharmacological potential, this compound has shown promise in materials science applications. The combination of an acrylate group and a morpholine ring provides unique properties that make it suitable for polymer modification and advanced material synthesis. Researchers are exploring its use in developing smart materials that can respond to environmental stimuli, such as temperature or pH changes.

The chemical reactivity of (E)-Ethyl 3-(4-morpholinophenyl)acrylate also makes it a valuable tool in biochemical research. It can be used as a substrate for enzymes involved in metabolic pathways, providing insights into enzyme mechanisms and substrate specificity. This information is crucial for understanding disease pathways and developing targeted therapies.

As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow. The ability to modify its structure while retaining its core pharmacological properties offers a flexible platform for drug discovery. Future studies may focus on optimizing synthetic routes and exploring novel derivatives with enhanced therapeutic efficacy.

In conclusion, (E)-Ethyl 3-(4-morpholinophenyl)acrylate (CAS No. 1359868-31-7) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for developing new drugs targeting neurological disorders, while also serving as a valuable tool in biochemical research. As scientific understanding advances, this compound is poised to play an increasingly significant role in advancing medical and technological innovations.